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Compound of Interest

Compound Name: Fmoc-Cys(Mtt)-OH

Cat. No.: B613542

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
Fmoc-Cys(Mtt)-OH (Na-Fmoc-S-(4-methyltrityl)-L-cysteine), a critical building block in solid-
phase peptide synthesis (SPPS). Adherence to the following guidelines is essential to ensure
personnel safety and maintain experimental integrity.

Chemical and Physical Properties

Fmoc-Cys(Mtt)-OH is a protected amino acid derivative used to incorporate cysteine into
peptide chains. The fluorenylmethyloxycarbonyl (Fmoc) group protects the alpha-amino group,
while the 4-methyltrityl (Mtt) group protects the thiol side chain.

Property Value

CAS Number 269067-38-1

Molecular Formula C3sH33NO4S[1][2][3]

Molecular Weight 599.74 g/mol [1][3]

Appearance White to off-white powder

Storage Temperature 2-8°C, sealed in a dry environment[4]
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Hazard Identification and GHS Classification

Fmoc-Cys(Mtt)-OH is classified as a hazardous substance. The following table summarizes its
GHS classification.

Hazard Class Hazard Statement Signal Word Pictogram
Acute Toxicity, Oral H302: Harmful if ] L,
Warning laalt text
(Category 4) swallowed
Skin Irritation H315: Causes skin ) L,
o Warning laalt text
(Category 2) irritation
Eye Irritation H319: Causes serious ) L,
o Warning laalt text
(Category 2A) eye irritation
Specific Target Organ

Toxicity - Single
H335: May cause ) b,
Exposure (Category ) o Warning laalt text
_ respiratory irritation
3), Respiratory

System

Note: This information is based on available safety data for Fmoc-Cys(Mtt)-OH. A
comprehensive toxicological profile, including LD50/LC50 data and occupational exposure
limits, is not readily available. Therefore, this compound should be handled with the care
required for a substance with the indicated potential hazards.

Safe Handling and Personal Protective Equipment
(PPE)

A systematic approach to handling Fmoc-Cys(Mtt)-OH is crucial to minimize exposure and
ensure a safe laboratory environment.
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Safe Handling Workflow for Fmoc-Cys(Mtt)-OH

Preparation

Conduct Risk Assessment

:

Gather Appropriate PPE:
- Safety Goggles (ANSI Z87.1)
- Nitrile Gloves
- Lab Coat

l

Prepare Well-Ventilated Work Area
(Chemical Fume Hood)

Proceed with caution

Handling
Y

Weighing:
- Avoid generating dust
- Use a dedicated spatula and weigh paper

:

Dissolving:
- Add solid to solvent slowly
- Avoid splashing

:

Reaction Setup:
- Perform all manipulations in a fume hood

After experiment completion

Cleanup and Disposal

Decontaminate surfaces
and equipment

:

Segregate Waste:
- Solid (contaminated gloves, weigh paper)
- Liquid (reaction mixtures, solvents)

l

Dispose of as Hazardous Chemical Waste
according to institutional and local regulations

Click to download full resolution via product page

Safe handling workflow for Fmoc-Cys(Mtt)-OH.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b613542?utm_src=pdf-body-img
https://www.benchchem.com/product/b613542?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Engineering Controls

o Ventilation: Always handle Fmoc-Cys(Mtt)-OH in a well-ventilated area. A certified chemical
fume hood is required when weighing the solid or working with solutions to minimize
inhalation of dust or aerosols.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles that conform to ANSI Z87.1 standards are
mandatory.

o Hand Protection: Wear nitrile or other chemically resistant gloves. Inspect gloves for integrity
before use and change them immediately if contaminated.

o Skin and Body Protection: A standard laboratory coat should be worn. For larger quantities or
when there is a risk of splashing, consider a chemical-resistant apron.

o Respiratory Protection: If working outside of a fume hood or if dust generation is
unavoidable, a NIOSH-approved respirator with a particulate filter is recommended.

Experimental Protocols

The following protocols are based on best practices for handling protected amino acids and
should be adapted to specific laboratory conditions and institutional policies.

Storage Protocol

o Short-term Storage: Store Fmoc-Cys(Mtt)-OH at 2-8°C in a tightly sealed container to
protect it from moisture and light.

e Long-term Storage: For extended periods, storage at -20°C is recommended to maintain
stability.

o Handling after Storage: Before opening, allow the container to warm to room temperature in
a desiccator to prevent condensation of moisture onto the compound.

Spill Response Protocol
o Small Spills:
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o Evacuate the immediate area.
o Wear appropriate PPE, including respiratory protection.
o Gently cover the spill with an inert absorbent material such as vermiculite or sand.

o Carefully sweep the absorbed material into a designated hazardous waste container.
Avoid creating dust.

o Clean the spill area with a cloth dampened with a suitable solvent, followed by soap and
water.

o Place all contaminated cleaning materials into the hazardous waste container.
o Large Spills:
o Evacuate the laboratory and alert others in the vicinity.
o Contact your institution's Environmental Health and Safety (EHS) department immediately.

o Do not attempt to clean up a large spill without proper training and equipment.

Disposal Protocol

All waste containing Fmoc-Cys(Mtt)-OH must be treated as hazardous chemical waste.

e Solid Waste: Collect unused or expired product, contaminated PPE (gloves, weigh paper,
etc.), and absorbent materials in a clearly labeled, sealed container for solid hazardous
waste.

o Liquid Waste: Collect all solutions containing Fmoc-Cys(Mtt)-OH, including reaction
mixtures and solvent washes, in a separate, clearly labeled container for liquid hazardous
waste.

» Disposal: Arrange for the disposal of all hazardous waste through your institution's EHS
department or a licensed chemical waste disposal service.[5] Do not dispose of this material
down the drain or in the regular trash.
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First Aid Measures

In the event of exposure, follow these first aid procedures and seek medical attention.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.
Remove contaminated clothing. If irritation

persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Stability and Reactivity

 Stability: Stable under recommended storage conditions.

e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,

carbon dioxide, nitrogen oxides, and sulfur oxides.

e Conditions to Avoid: Avoid dust formation, moisture, and excessive heat.
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This guide is intended to provide a framework for the safe handling of Fmoc-Cys(Mtt)-OH. It is
the responsibility of the user to conduct a thorough risk assessment and to implement
appropriate safety measures based on the specific experimental conditions. Always consult
your institution's safety policies and procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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